Reversed ENT2 Selectivity vs. NBMPR
Fpmint's defining differential advantage is its reversed selectivity for ENT2, in direct contrast to the standard gold-standard inhibitor NBMPR. The selectivity ratio for Fpmint is 5- to 10-fold in favor of ENT2, while NBMPR exhibits a 7,000-fold preference for ENT1 [REFS-1, REFS-2]. This fundamental pharmacological difference means Fpmint can isolate ENT2 function, a task NBMPR cannot perform.
NBMPR: 7,000-fold more selective for ENT1 over ENT2
| Evidence Dimension | Subtype Selectivity Fold-Ratio from IC50 Values |
|---|---|
| Target Compound Data | 5- to 10-fold more selective for ENT2 than ENT1 |
| Comparator Or Baseline | NBMPR: 7,000-fold more selective for ENT1 than ENT2 |
| Quantified Difference | A complete reversal of selectivity, with a difference in ratio of several thousand-fold. |
| Conditions | [3H]uridine uptake in PK15NTD cells stably transfected with cloned human ENT1 or ENT2. |
Why This Matters
For experiments requiring functional isolation of ENT2 activity, only Fpmint can achieve this without also completely blocking ENT1 at effective concentrations.
- [1] Li R, Zhao W, Leung GP, et al. Structure-Activity Relationship Studies of FPMINT Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. Front Pharmacol. 2022;13:837555. View Source
- [2] Tang PCT, Yang C, Li RWS, et al. Inhibition of human equilibrative nucleoside transporters by FPMINT. Eur J Pharmacol. 2016;791:544-551. View Source
